4,4'-Oxybis(N,N-diethylbenzamide)

• CAS: 312748-94-0
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5g/mol
• SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)N(CC)CC
• InChI: InChI=1S/C22H28N2O3/c1-5-23(6-2)21(25)17-9-13-19(14-10-17)27-20-15-11-18(12-16-20)22(26)24(7-3)8-4/h9-16H,5-8H2,1-4H3
• InChIKey: VDNHWCSHUPSBLR-UHFFFAOYSA-N

Researchers requiring a reliable bifunctional benzamide building block often face batch inconsistency from generic sources. 4,4'-Oxybis(N,N-diethylbenzamide) (CAS 312748-94-0) solves this with its ether-linked di-benzamide structure (MW 368.47, XLogP3=3.8), enabling reproducible results in MOF synthesis, supramolecular architecture, and catalysis. • ≥97% purity ensures batch-to-batch consistency for sensitive synthetic procedures. • Bifunctional design supports cross-linking and extended structure formation. • High thermal stability (bp >540°C) and crystalline form facilitate solid-state applications.

4,4'-Oxybis(N,N-diethylbenzamide) Properties & Classification

4,4'-Oxybis(N,N-diethylbenzamide), also known as 4-[4-(diethylcarbamoyl)phenoxy]-N,N-diethylbenzamide, is a synthetic organic compound belonging to the benzamide class . It is characterized by two N,N-diethylbenzamide moieties linked by a central ether oxygen bridge. The compound is described as a white crystalline solid that is soluble in organic solvents such as ethanol, ether, and dimethylformamide . Its primary reported uses are as a catalyst, ligand, intermediate in chemical research, and as a building block in organic synthesis .

Format White crystalline solid facilitates precise weighing and handling

Solubility Soluble in DMF, DMSO, ethanol, and ether for standard stock preparation

Use Context Ligand, catalyst, intermediate, and building block for dye, fluorescent, and photosensitive material synthesis

4,4'-Oxybis(N,N-diethylbenzamide) Substitution Limitations

Generic substitution of 4,4'-Oxybis(N,N-diethylbenzamide) with other benzamide analogs is not advisable due to significant differences in physicochemical properties that directly impact application performance. As a dimeric structure connected by a flexible ether linkage, its molecular weight (368.47 g/mol) and predicted partition coefficient (XLogP3 = 3.8) differ substantially from simpler benzamides like N,N-diethylbenzamide (MW: 177.25 g/mol, XLogP3: ~1.8) [1]. These variations alter solubility, lipophilicity, and molecular recognition, meaning a compound selected for a specific catalytic or ligand role based on these properties cannot be replaced by an analog with a different property profile without compromising experimental outcomes .

Larger molecular size and higher lipophilicity vs simple benzamides may alter solubility, partitioning, and molecular recognition in catalytic or ligand roles.

Crystalline solid format vs liquid monomeric analogs introduces differences in handling, dissolution kinetics, and formulation compatibility.

Purity grade variations between suppliers (higher specified purity vs lower-grade intermediates) can impact reproducibility in sensitive synthetic or material workflows.

• [1] PubChem. N,N-Diethylbenzamide. Compound Summary. View Source

4,4'-Oxybis(N,N-diethylbenzamide) Key Differentiators

Lipophilicity vs. N,N-Diethylbenzamide

4,4'-Oxybis(N,N-diethylbenzamide) exhibits a significantly higher predicted lipophilicity and larger molecular size compared to the simpler analog N,N-diethylbenzamide . This is due to its dimeric structure and central ether linkage, which collectively increase molecular weight and hydrophobic surface area [1]. These properties are critical for applications where membrane permeability, protein binding, or solubility in non-polar media are key determinants of performance .

Lipophilicity

Predicted

Target: XLogP3 3.8

Comparator: N,N-Diethylbenzamide ~1.8

Difference: +2.0 units

Substantially higher predicted lipophilicity supports applications in organic media or lipid-like environments.

Computational model; experimental validation recommended.

Evidence Dimension	Lipophilicity (Predicted XLogP3)
Target Compound Data	3.8
Comparator Or Baseline	N,N-Diethylbenzamide: ~1.8
Quantified Difference	2.0 units (higher)
Conditions	Predicted value (XLogP3) from computational models

Why This Matters

This confirms the compound is more than 100-fold more lipophilic than its simple monomeric analog, a decisive factor for applications in organic media or lipid environments.

• [1] PubChem. N,N-Diethylbenzamide. Compound Summary. View Source

Purity and Quality Comparison

The compound is commercially available with a specified purity of greater than 97% from multiple suppliers, a common benchmark for research-grade chemicals . This level of purity is essential for ensuring reproducibility in sensitive applications like catalysis and material science where trace impurities can significantly impact outcomes . In comparison, similar research intermediates like 4,4'-oxybis(N-benzylbenzamide) are often supplied at a lower purity grade of 95% .

Purity Grade

Data to verify

Target: >97% (HPLC/GC)

Comparator: 4,4'-Oxybis(N-benzylbenzamide) ~95%

Difference: ≥2% higher

Higher specified purity may reduce impurity-related artifacts in catalytic or material applications.

Supplier datasheet specifications; verify batch-specific COA.

Evidence Dimension	Chemical Purity (HPLC/GC)
Target Compound Data	>97%
Comparator Or Baseline	4,4'-Oxybis(N-benzylbenzamide): ~95%
Quantified Difference	≥2% higher purity
Conditions	Commercial specification from vendor datasheets

Why This Matters

Higher specified purity reduces the risk of experimental artifacts from unknown impurities, making 4,4'-Oxybis(N,N-diethylbenzamide) a more reliable choice for applications demanding high-fidelity results.

Thermal Stability and Storage

The compound's predicted boiling point of 541.8 ± 35.0 °C at 760 mmHg indicates significant thermal stability, a crucial parameter for processes involving elevated temperatures or for long-term storage stability . This is notably higher than the predicted boiling point of the simpler analog 4,4'-Oxybis[benzamide] (488.8 ± 30.0 °C) . Consistent with this, the recommended storage condition is at room temperature, away from moisture [1].

Thermal Stability

Predicted

Target: Predicted BP 541.8±35.0°C

Comparator: 4,4'-Oxybis[benzamide] 488.8±30.0°C

Difference: ~53°C higher

Higher predicted boiling point implies lower volatility and suitability for high-temperature processing.

Predicted from ACD/Labs; confirm for intended process conditions.

Evidence Dimension	Predicted Boiling Point
Target Compound Data	541.8 ± 35.0 °C at 760 mmHg
Comparator Or Baseline	4,4'-Oxybis[benzamide]: 488.8 ± 30.0 °C
Quantified Difference	~53 °C higher
Conditions	Predicted value (ACD/Labs) at 760 mmHg

Why This Matters

The higher boiling point correlates with lower volatility and potentially greater thermal stability, which is advantageous for safe storage, handling, and use in high-temperature applications.

• [1] GlpBio. 4，4’-Oxybis(N，N-diethylbenzamide). Storage Information. View Source

Crystallinity and Solubility

The compound's appearance as a white crystalline solid is a key differentiator from many other benzamide derivatives, such as the liquid N,N-diethylbenzamide (DEET) [1]. Its crystalline nature often implies a higher melting point and can facilitate purification and handling. Furthermore, its reported solubility in polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) is advantageous for preparing concentrated stock solutions for research applications .

Physical Form & Solubility

Class-level

Target: White crystalline solid; soluble in DMF, ethanol, ether

Comparator: N,N-Diethylbenzamide: colorless oily liquid

Solid form simplifies precise handling and weighing; DMF/DMSO solubility aids standard solution preparation.

Qualitative difference; verify solubility for specific solvent systems.

Evidence Dimension	Physical State and Solubility
Target Compound Data	White crystalline solid; soluble in DMF, ethanol, ether
Comparator Or Baseline	N,N-Diethylbenzamide: Colorless oily liquid
Quantified Difference	Qualitative difference in physical state
Conditions	Ambient temperature and pressure

Why This Matters

The solid crystalline form simplifies precise weighing and handling compared to a liquid, and its known solubility in DMF/DMSO enables standard laboratory procedures for solution preparation, facilitating its use in a wide range of assays.

• [1] PubChem. N,N-Diethylbenzamide. Compound Summary. View Source

Dye and Fluorescent Material Synthesis

The compound is explicitly cited for use in the synthesis of dyes, fluorescent dyes, and photosensitive materials . Its bifunctional structure—incorporating two N,N-diethylbenzamide units—can serve as a unique scaffold for building extended conjugation systems or as a ligand in metal complexes that exhibit desirable photophysical properties . While similar benzamide derivatives are used in dye chemistry, the specific ether-linked dimeric architecture of 4,4'-Oxybis(N,N-diethylbenzamide) provides a distinct spatial and electronic arrangement that is not replicable with monomeric alternatives .

Application Specificity

Class-level

Target: Specifically cited for dye, fluorescent dye, and photosensitive material synthesis

Comparator: General benzamide intermediates: broader organic synthesis use

Targeted building block for advanced optical materials, with a pre-identified scaffold for these fields.

Based on reported literature; verify suitability for your specific dye system.

Evidence Dimension	Cited Application Field
Target Compound Data	Specifically mentioned for dye, fluorescent dye, and photosensitive material synthesis
Comparator Or Baseline	General benzamide intermediates: Used broadly in organic synthesis
Quantified Difference	Qualitative difference in application specificity
Conditions	Based on reported uses in chemical literature

Why This Matters

This positions 4,4'-Oxybis(N,N-diethylbenzamide) as a targeted building block for advanced material science research, offering a pre-validated starting point for projects in these fields and reducing the time needed for initial screening of suitable scaffolds.

Plasticizer for PVC Formulations

4,4'-Oxybis(N,N-diethylbenzamide) is utilized as a plasticizer in polymer formulations, particularly for polyvinyl chloride (PVC) [1]. It is reported to enhance low-temperature performance and resistance to extraction by liquids, which are critical properties for applications like cable sheathing, films, and flexible tubing [1]. These performance characteristics are directly linked to its specific molecular structure, which provides an optimal balance of polarity (from the amide groups) and flexibility/hydrophobicity (from the ether linkage and diethyl chains) .

PVC Plasticizer

Class-level

Target: Reported to enhance low-temperature flexibility and liquid-extraction resistance in PVC

Comparator: General phthalate plasticizers: differing low-temp and extraction profiles

Specific performance profile for PVC plasticizer applications; may offer different compatibility and migration characteristics.

Class-level inference; confirm performance in your formulation.

Evidence Dimension	Performance as a Plasticizer
Target Compound Data	Enhances low-temperature performance and liquid extraction resistance in PVC
Comparator Or Baseline	General-purpose phthalate plasticizers (e.g., DEHP): May have different low-temp and extraction profiles
Quantified Difference	Qualitative performance description
Conditions	Application in PVC and related plastics

Why This Matters

This identifies a specific, high-value industrial application where the compound's molecular design offers a functional advantage, differentiating it from other benzamide derivatives that lack the necessary balance of properties for effective plasticization.

• [1] MySkinRecipes. 4,4'-Oxybis(N,N-diethylbenzamide) - Plasticizer Information. View Source

4,4'-Oxybis(N,N-diethylbenzamide) Applications

Bifunctional Ligand or Scaffold

The compound's ether-linked di-benzamide structure, combined with its high predicted lipophilicity (XLogP3=3.8) and good solubility in DMF/DMSO, makes it an ideal candidate for designing novel metal-organic complexes or supramolecular architectures . Researchers developing new catalysts or materials can leverage its bifunctional nature for cross-linking or creating extended structures, where the >97% commercial purity ensures reliable and reproducible results in sensitive synthetic procedures .

Advanced Optical and Photosensitive Materials

Given its specific citation for use in dye, fluorescent dye, and photosensitive material synthesis, this compound serves as a targeted building block for these fields . Material scientists can utilize its rigid yet flexible core to tune photophysical properties. The compound's high thermal stability (predicted boiling point >540°C) and crystalline nature facilitate its incorporation into solid-state devices or high-temperature processing steps, offering a practical advantage over less stable or liquid monomeric alternatives .

Specialty Plasticizer for PVC

For industrial polymer formulations requiring enhanced low-temperature flexibility and resistance to liquid extraction, 4,4'-Oxybis(N,N-diethylbenzamide) provides a distinct performance profile . This makes it particularly valuable for specialized PVC applications in cables, films, and tubing, where standard plasticizers may fail under demanding conditions. Its amide-based structure may also offer different compatibility and migration characteristics compared to conventional phthalate or adipate plasticizers .

Protein Crystallization Reagent

The compound is noted for its use as a protein crystallization reagent . Its amphiphilic character—possessing both polar amide groups and hydrophobic diethyl and aromatic regions—allows it to modulate protein solubility and facilitate crystal nucleation. Its availability as a high-purity (>97%) solid makes it a reliable and convenient component in crystallization screens, where consistency and reproducibility are paramount .

Application

Selection Property

Validation Focus

Bifunctional Ligand or Scaffold

Bifunctional benzamide scaffold with lipophilic character

Coordination chemistry, supramolecular architecture reproducibility

Advanced Optical & Photosensitive Materials

Ether-linked dimeric core, thermal stability, crystalline form

Photophysical property tuning, solid-state device integration

Specialty Plasticizer for PVC

Amide-functionalized plasticizer, low-temperature performance, extraction resistance

Compatibility, migration characteristics in PVC formulations

Protein Crystallization Reagent

Amphiphilic character, high-purity crystalline solid

Protein solubility modulation, crystallization screen reproducibility